N-(2,5-dimethoxyphenyl)-2-(8-ethoxy-2-(4-ethylphenyl)-3-oxo-2,3-dihydrochromeno[2,3-c]pyrazol-1(4H)-yl)acetamide

• IUPAC Name: N-(2,5-dimethoxyphenyl)-2-[8-ethoxy-2-(4-ethylphenyl)-3-oxo-4H-chromeno[2,3-c]pyrazol-1-yl]acetamide
• InChI: InChI=1S/C30H31N3O6/c1-5-19-10-12-21(13-11-19)33-29(35)23-16-20-8-7-9-26(38-6-2)28(20)39-30(23)32(33)18-27(34)31-24-17-22(36-3)14-15-25(24)37-4/h7-15,17H,5-6,16,18H2,1-4H3,(H,31,34)
• InChI Key: HOCLCCSEUKMLJL-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)N2C(=O)C3=C(N2CC(=O)NC4=C(C=CC(=C4)OC)OC)OC5=C(C3)C=CC=C5OCC
• Molecular Formula: C30H31N3O6
• Molecular Weight: 529.6 g/mol

Description

N-(2,5-dimethoxyphenyl)-2-(8-ethoxy-2-(4-ethylphenyl)-3-oxo-2,3-dihydrochromeno[2,3-c]pyrazol-1(4H)-yl)acetamide is a useful research compound. Its molecular formula is C30H31N3O6 and its molecular weight is 529.593. The purity is usually 95%.
BenchChem offers high-quality N-(2,5-dimethoxyphenyl)-2-(8-ethoxy-2-(4-ethylphenyl)-3-oxo-2,3-dihydrochromeno[2,3-c]pyrazol-1(4H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,5-dimethoxyphenyl)-2-(8-ethoxy-2-(4-ethylphenyl)-3-oxo-2,3-dihydrochromeno[2,3-c]pyrazol-1(4H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Coordination Complexes and Antioxidant Activity

One study discussed the synthesis and characterization of novel Co(II) and Cu(II) coordination complexes constructed from pyrazole-acetamide derivatives, demonstrating the effect of hydrogen bonding on the self-assembly process and exhibiting significant antioxidant activity (Chkirate et al., 2019). This research suggests potential applications in the development of new antioxidant agents and materials science, particularly in the engineering of supramolecular structures with specific properties.

Antipsychotic Potential and Drug Development

Another study investigated the synthesis and pharmacological evaluation of a series of 1,3-dialkyl-4-(iminoarylmethyl)-1H-pyrazol-5-ols, identifying compounds with antipsychotic-like profiles without interacting with dopamine receptors. This indicates potential applications in the development of new antipsychotic drugs with fewer side effects related to dopamine receptor activity (Wise et al., 1987).

Antioxidant and Anti-inflammatory Activities

Research into N-(3-chloro-4-flurophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamides revealed compounds with significant anti-inflammatory activity, suggesting potential for development into anti-inflammatory agents (Sunder et al., 2013).

Molecular Conformations and Hydrogen Bonding

A study on different molecular conformations co-existing in 2-aryl-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)acetamides highlighted the role of hydrogen bonding in forming supramolecular structures, with implications for the design of materials with specific crystal packing properties (Narayana et al., 2016).